Cas no 2098081-07-1 ((3-Azidoazetidin-1-yl)(cyclobutyl)methanone)

• Product name: (3-Azidoazetidin-1-yl)(cyclobutyl)methanone
• CAS No: 2098081-07-1
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 4775508

(3-Azidoazetidin-1-yl)(cyclobutyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-azidoazetidin-1-yl)(cyclobutyl)methanone
• (3-azidoazetidin-1-yl)-cyclobutylmethanone
• (3-Azidoazetidin-1-yl)(cyclobutyl)methanone

• Inchi： 1S/C8H12N4O/c9-11-10-7-4-12(5-7)8(13)6-2-1-3-6/h6-7H,1-5H2
• InChI Key： XILBEFILLBRUHH-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 180.10111102 g/mol
• Monoisotopic Mass: 180.10111102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Molecular Weight: 180.21
• Topological Polar Surface Area: 34.7

Additional information on (3-Azidoazetidin-1-yl)(cyclobutyl)methanone

Comprehensive Overview of (3-Azidoazetidin-1-yl)(cyclobutyl)methanone (CAS No. 2098081-07-1)

(3-Azidoazetidin-1-yl)(cyclobutyl)methanone, with the CAS number 2098081-07-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique azidoazetidine moiety coupled with a cyclobutyl methanone group, making it a valuable intermediate in drug discovery and material science. Its structural complexity and reactivity profile align with modern trends in click chemistry and bioorthogonal reactions, which are pivotal for targeted drug delivery and bioconjugation applications.

The growing interest in azide-containing compounds like (3-Azidoazetidin-1-yl)(cyclobutyl)methanone stems from their versatility in synthetic chemistry. Researchers frequently explore its potential in peptide modification, polymer synthesis, and proteomics. Its CAS 2098081-07-1 identifier ensures precise tracking in regulatory and commercial databases, addressing the demand for transparency in high-value chemical intermediates. Recent publications highlight its role in developing next-generation therapeutics, particularly in cancer research and immunotherapy, where site-specific labeling is critical.

From an industrial perspective, 2098081-07-1 is often discussed in the context of scalable synthesis and green chemistry. Innovations in catalytic processes and flow chemistry have optimized its production, reducing waste and improving yields. These advancements resonate with the global push for sustainable manufacturing, a topic frequently searched by professionals in pharmaceutical R&D and fine chemicals. The compound’s stability under various conditions also makes it a candidate for high-throughput screening libraries, a key focus area for AI-driven drug discovery platforms.

Analytical characterization of (3-Azidoazetidin-1-yl)(cyclobutyl)methanone involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a recurring concern for buyers in the contract research organization (CRO) sector. Additionally, its compatibility with solid-phase synthesis supports its use in combinatorial chemistry, further expanding its utility in medicinal chemistry projects.

In summary, CAS 2098081-07-1 represents a convergence of cutting-edge science and industrial applicability. Its relevance to drug development, bioconjugation, and sustainable synthesis positions it as a compound of enduring interest. As the scientific community continues to explore azide-functionalized building blocks, this molecule is poised to play a pivotal role in addressing challenges across life sciences and material engineering.